Cas no 894017-49-3 (1-(2,4-dichlorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(2,4-dichlorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894017-49-3
• MF: C₁₉H₁₉Cl₂N₃O₃
• MW: 408.278462648392
• CID: 5515160
• Update Time: 2025-07-08

1-(2,4-dichlorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2,4-dichlorophenyl)-N'-[1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinyl]-
• 1-(2,4-dichlorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C19H19Cl2N3O3/c1-2-27-15-6-4-14(5-7-15)24-11-13(10-18(24)25)22-19(26)23-17-8-3-12(20)9-16(17)21/h3-9,13H,2,10-11H2,1H3,(H2,22,23,26)
• InChI Key： BQXRPIACPNOIHN-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1Cl)C(NC1CC(=O)N(C2=CC=C(OCC)C=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,4-dichlorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea

Comprehensive Overview of 1-(2,4-dichlorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894017-49-3)

The compound 1-(2,4-dichlorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894017-49-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dichlorophenyl moiety, an ethoxyphenyl unit, and a pyrrolidinone core. These features contribute to its potential applications in pharmaceutical research, agrochemical development, and material science. The presence of both urea and pyrrolidinone functionalities makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 1-(2,4-dichlorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea has surged due to their versatility in drug discovery. Searches for "pyrrolidinone derivatives" and "urea-based pharmaceuticals" have spiked, reflecting the growing curiosity about their mechanisms of action. This compound's dichlorophenyl group is particularly noteworthy, as similar structures are often associated with antimicrobial and anti-inflammatory properties. Researchers are also investigating its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research.

The synthesis of CAS No. 894017-49-3 involves multi-step organic reactions, often starting from 4-ethoxyaniline and 2,4-dichlorophenyl isocyanate. Optimizing its yield and purity is a common challenge, as discussed in forums focusing on "organic synthesis optimization." Its crystallinity and solubility profiles are critical for formulation scientists, especially when developing oral bioavailability enhancements—a frequent search query among pharmacologists.

From an industrial perspective, 1-(2,4-dichlorophenyl)-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea is gaining traction in high-throughput screening libraries. Its molecular weight (a frequently searched metric) of approximately 407.3 g/mol places it within the "drug-like" space defined by Lipinski's Rule of Five. Environmental chemists are also examining its biodegradability, aligning with the global push for "green chemistry" solutions.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry—techniques often queried by analytical chemists. Patent databases reveal its inclusion in proprietary formulations targeting metabolic disorders, another trending research area. As interest in personalized medicine grows, the role of such small-molecule modulators continues to expand, making CAS No. 894017-49-3 a compound to watch in coming years.